Titanium nitrate

• CAS No.: 22465-17-4
• Molecular Formula: Ti(NO3)4; N4O12Ti
• Molecular Weight: 295.89 g/mol
• IUPAC Name: titanium(4+);tetranitrate
• InChI: InChI=1S/4NO3.Ti/c4*2-1(3)4;/q4*-1;+4
• InChI Key: QDZRBIRIPNZRSG-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ti+4]

Description

Titanium nitrate is a useful research compound. Its molecular formula is Ti(NO3)4 and its molecular weight is 295.89 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Properties of Titanium Nitride

Titanium nitride is known for several key properties:

• Hardness : TiN exhibits exceptional hardness, typically around 2000 kg/mm² or 84 Rc, making it suitable for wear-resistant coatings.
• Corrosion Resistance : It provides excellent protection against corrosion, which is critical in many industrial applications.
• Biocompatibility : TiN is considered biocompatible, making it ideal for medical implants and devices.
• Plasmonic Behavior : TiN maintains plasmonic behavior at lower temperatures, which is advantageous for optical applications.

These properties make TiN a valuable material in fields such as aerospace, medical technology, and energy storage.

Applications in Various Industries

• Medical Devices
  • Orthopedic Implants : Titanium nitride coatings are applied to hip and knee implants to enhance wear resistance and reduce friction. Case studies indicate that while TiN improves implant longevity, caution is advised due to potential delamination issues observed in some cases .
  • Dental Instruments : TiN coatings are used on dental tools to improve durability and performance during procedures.
• Aerospace Components
  • TiN is employed as a protective coating on turbine blades and other components exposed to harsh environments. Its high hardness and thermal stability contribute to extended service life.
• Cutting Tools
  • The application of TiN coatings on cutting tools (e.g., drills and end mills) significantly enhances their performance by reducing wear and increasing cutting efficiency .
• Energy Storage
  • Research indicates that titanium nitride can be utilized in supercapacitors and batteries due to its excellent electrical conductivity and stability under operational conditions. It serves as an electrode material that improves energy density and charge-discharge rates .
• Optical Applications
  • Due to its plasmonic properties, TiN is being investigated for use in solar energy acquisition systems and photonic devices. Its ability to function effectively at lower temperatures presents new opportunities in these fields .

Case Studies

Study	Application	Findings
Buechel et al. (2004)	Total Hip Arthroplasty	95.5% survival rate with TiN-coated implants over 77 months; issues with aseptic loosening noted .
Massoud et al. (1997)	Total Hip Replacement	56% survival rate; identified aseptic loosening as a significant concern with TiN-coated heads .
Recent Research	Energy Storage	Demonstrated enhanced performance of titanium nitride electrodes in lithium-sulfur batteries .